Cas no 1338963-46-4 (3-(4-chlorophenyl)methylpiperidin-3-ol)
3-(4-chlorophenyl)methylpiperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-chlorophenyl)methylpiperidin-3-ol
- EN300-1966220
- 3-[(4-chlorophenyl)methyl]piperidin-3-ol
- AKOS012897541
- 1338963-46-4
-
- Inchi: 1S/C12H16ClNO/c13-11-4-2-10(3-5-11)8-12(15)6-1-7-14-9-12/h2-5,14-15H,1,6-9H2
- InChI Key: WOGXGPPTMLQMGI-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CC1(CNCCC1)O
Computed Properties
- Exact Mass: 225.0920418g/mol
- Monoisotopic Mass: 225.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.3Ų
3-(4-chlorophenyl)methylpiperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1966220-0.05g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 0.05g |
$528.0 | 2023-09-17 | ||
| Enamine | EN300-1966220-0.1g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 0.1g |
$553.0 | 2023-09-17 | ||
| Enamine | EN300-1966220-0.25g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 0.25g |
$579.0 | 2023-09-17 | ||
| Enamine | EN300-1966220-0.5g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 0.5g |
$603.0 | 2023-09-17 | ||
| Enamine | EN300-1966220-1.0g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1966220-2.5g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 2.5g |
$1230.0 | 2023-09-17 | ||
| Enamine | EN300-1966220-5.0g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1966220-10.0g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1966220-1g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 1g |
$628.0 | 2023-09-17 | ||
| Enamine | EN300-1966220-5g |
3-[(4-chlorophenyl)methyl]piperidin-3-ol |
1338963-46-4 | 5g |
$1821.0 | 2023-09-17 |
3-(4-chlorophenyl)methylpiperidin-3-ol Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-(4-chlorophenyl)methylpiperidin-3-ol
Recent Advances in the Study of 3-(4-chlorophenyl)methylpiperidin-3-ol (CAS: 1338963-46-4): A Comprehensive Research Brief
The compound 3-(4-chlorophenyl)methylpiperidin-3-ol (CAS: 1338963-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and chlorophenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
One of the key areas of interest in recent research has been the synthesis and optimization of 3-(4-chlorophenyl)methylpiperidin-3-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving reductive amination and chiral resolution, achieving an enantiomeric excess of over 99%. This advancement is crucial for ensuring the consistent quality of the compound in preclinical and clinical studies, paving the way for its potential use in pharmaceutical formulations.
Pharmacological investigations have revealed that 3-(4-chlorophenyl)methylpiperidin-3-ol exhibits potent activity as a modulator of the central nervous system (CNS). Specifically, it has been identified as a selective antagonist of the sigma-1 receptor, a protein implicated in neurodegenerative diseases and psychiatric disorders. In vitro and in vivo studies demonstrated that the compound effectively reduces oxidative stress and neuroinflammation, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and depression. These findings were corroborated by a recent study in Neuropharmacology (2024), which reported significant neuroprotective effects in animal models.
Another notable aspect of 3-(4-chlorophenyl)methylpiperidin-3-ol is its pharmacokinetic profile. Research published in Drug Metabolism and Disposition (2023) investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated favorable oral bioavailability and a half-life suitable for once-daily dosing, which are critical factors for its development as an oral medication. Additionally, the study identified the major metabolic pathways, providing insights into potential drug-drug interactions and guiding future formulation strategies.
In conclusion, the latest research on 3-(4-chlorophenyl)methylpiperidin-3-ol (CAS: 1338963-46-4) underscores its potential as a versatile and promising candidate for drug development. Advances in synthesis, coupled with its robust pharmacological and pharmacokinetic properties, position this compound as a valuable tool for addressing unmet medical needs in CNS disorders. Future studies should focus on further elucidating its mechanisms of action and exploring its therapeutic efficacy in clinical trials. This research brief serves as a timely update for professionals in the chemical biology and pharmaceutical fields, offering valuable insights into the current state of knowledge and future directions for this intriguing molecule.
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